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Compound of Interest

Compound Name: Sodium dihydrogen citrate

Cat. No.: B8769150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sodium
dihydrogen citrate in various organic solvents. Due to the limited availability of extensive

quantitative data for sodium dihydrogen citrate, this guide presents the available qualitative

and quantitative information for the target compound, supplemented with more extensive data

for the parent compound, citric acid, to provide a valuable comparative reference. The guide

also includes a detailed experimental protocol for determining the solubility of solids in liquids.

Introduction to Sodium Dihydrogen Citrate
Sodium dihydrogen citrate (monosodium citrate) is an acid salt of citric acid. It is a white,

crystalline powder that is highly soluble in water and is commonly used in the food and

pharmaceutical industries as a buffering agent, sequestrant, and anticoagulant for blood

samples.[1][2] Its solubility in non-aqueous solvents is a critical parameter in various

applications, including drug formulation, organic synthesis, and the development of novel

delivery systems.

Solubility Data
The solubility of a compound is a fundamental physicochemical property that dictates its

behavior in different solvent systems. The following sections summarize the available solubility

data for sodium dihydrogen citrate and citric acid.
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Sodium Dihydrogen Citrate
Quantitative solubility data for sodium dihydrogen citrate in a wide range of organic solvents

is not extensively available in peer-reviewed literature. However, various sources consistently

report its general solubility characteristics.

Table 1: Qualitative and Quantitative Solubility of Sodium Dihydrogen Citrate

Solvent Temperature (°C) Solubility Reference(s)

Water 20 53.5 g/L [3]

Ethanol Ambient
Insoluble / Practically

Insoluble
[2][4][5]

Dimethyl Sulfoxide

(DMSO)
Ambient Insoluble [1]

Citric Acid (for comparative reference)
As the parent compound, the solubility of citric acid in various organic solvents has been more

thoroughly investigated and can offer insights into the potential behavior of its monosodium

salt.

Table 2: Quantitative Solubility of Citric Acid in Various Organic Solvents

Solvent Temperature (°C)
Solubility ( g/100 g
solvent)

Reference(s)

Ethanol 25 62 [6]

Amyl Acetate 25 4.41 [6]

Diethyl Ether 25 1.05 [6]

Experimental Protocol: Determination of Solid
Solubility using the Shake-Flask Method
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The following protocol details a standard and reliable method for determining the equilibrium

solubility of a solid compound, such as sodium dihydrogen citrate, in a given solvent. This

method is based on the principle of achieving a saturated solution at a constant temperature

and then determining the concentration of the solute.

Materials
Sodium Dihydrogen Citrate (or other solid solute)

Organic Solvent of Interest

Analytical Balance (± 0.1 mg)

Thermostatic Shaker Bath or Incubator

Centrifuge

Syringe Filters (solvent-compatible, appropriate pore size, e.g., 0.45 µm)

Volumetric flasks and pipettes

Gravimetric analysis equipment (drying oven, desiccator, pre-weighed weighing vessels) or a

suitable analytical instrument for concentration measurement (e.g., HPLC, UV-Vis

spectrophotometer).

Procedure
Preparation of Supersaturated Solution:

Add an excess amount of the solid solute to a known volume or mass of the solvent in a

sealed container (e.g., a screw-cap vial or flask). The presence of undissolved solid is

crucial to ensure that equilibrium is reached from a state of saturation.

Place the sealed container in a thermostatic shaker bath set to the desired temperature.

Equilibration:
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Agitate the mixture for a sufficient period to allow the system to reach equilibrium. This can

range from 24 to 72 hours, depending on the solute and solvent. It is advisable to

determine the necessary equilibration time by taking samples at different time points (e.g.,

24, 48, and 72 hours) and analyzing the solute concentration until it remains constant.

Phase Separation:

Once equilibrium is established, allow the mixture to stand undisturbed at the constant

temperature for a period to allow the excess solid to settle.

To ensure complete separation of the solid from the saturated solution, centrifuge the

sample at the same temperature.

Sample Collection and Preparation:

Carefully withdraw an aliquot of the clear supernatant using a pre-warmed (or pre-cooled

to the experimental temperature) syringe.

Immediately filter the aliquot using a syringe filter that is compatible with the solvent and

has been pre-conditioned with the saturated solution to avoid loss of solute due to

adsorption.

Accurately weigh or measure the volume of the filtered saturated solution.

Quantification of Solute Concentration (Gravimetric Method):

Transfer a precisely weighed amount of the filtered saturated solution to a pre-weighed,

dry weighing vessel.

Evaporate the solvent in a drying oven at a temperature that is high enough to evaporate

the solvent but low enough to not cause decomposition of the solute.

Once the solvent is fully evaporated, cool the vessel in a desiccator to room temperature

and weigh it.

Repeat the drying and weighing steps until a constant weight is achieved.
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The mass of the dissolved solute is the final constant weight of the vessel minus the initial

weight of the empty vessel.

The mass of the solvent is the initial weight of the saturated solution aliquot minus the

mass of the dissolved solute.

Calculate the solubility in desired units (e.g., g/100 g solvent, mg/mL).

Data Reporting:

Report the solubility value along with the specific solvent, temperature, and the analytical

method used for quantification.

Workflow and Visualization
The following diagrams illustrate the logical flow of the experimental protocol for solubility

determination.
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1. Preparation

2. Equilibration

3. Phase Separation

4. Sampling & Preparation

5. Quantification (Gravimetric)

Add excess solute to solvent in a sealed container

Agitate at constant temperature for 24-72h

Establish equilibrium

Allow excess solid to settle

Centrifuge the sample

Ensure clear separation

Withdraw supernatant

Filter through a syringe filter

Weigh the filtered saturated solution

Evaporate solvent in oven

Cool and weigh the residue

Calculate solubility

Determine solute and solvent mass

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.
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Conclusion
This technical guide summarizes the currently available information on the solubility of sodium
dihydrogen citrate in organic solvents. While quantitative data is sparse, the provided

qualitative information and the comparative data for citric acid offer a useful starting point for

researchers and formulation scientists. The detailed experimental protocol for the shake-flask

method provides a robust framework for generating reliable solubility data in-house for specific

solvent systems of interest. Further research is warranted to establish a comprehensive

quantitative solubility profile of sodium dihydrogen citrate in a broader range of organic

solvents to support its expanding applications in various scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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